5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid

• Molecular Formula: C25H21ClN2O4S
• Molecular Weight: 481 g/mol
• IUPAC Name: 5-[5-[(E)-(3-butyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-chlorobenzoic acid
• InChI: InChI=1S/C25H21ClN2O4S/c1-2-3-13-28-23(29)22(33-25(28)27-17-7-5-4-6-8-17)15-18-10-12-21(32-18)16-9-11-20(26)19(14-16)24(30)31/h4-12,14-15H,2-3,13H2,1H3,(H,30,31)/b22-15+,27-25?
• InChI Key: YKFGKWZSXYOQNT-KHDUAGGOSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O)/SC1=NC4=CC=CC=C4
• SMILES: CCCCN1C(=O)C(=CC2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O)SC1=NC4=CC=CC=C4

Description

5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid, also known as BMF-AC, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid is not fully understood. However, studies have shown that 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid can inhibit the activity of certain enzymes, such as histone deacetylases (HDACs) and topoisomerases. These enzymes play a role in the regulation of gene expression and DNA replication, respectively. Inhibition of these enzymes by 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid can lead to changes in gene expression and DNA damage, which may contribute to its anti-cancer and anti-Alzheimer's effects.
Biochemical and Physiological Effects:
5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid has been shown to have several biochemical and physiological effects. In cancer cells, 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid can induce cell cycle arrest and apoptosis, leading to the death of cancer cells. In Alzheimer's disease, 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid can inhibit the formation of beta-amyloid plaques, which are thought to contribute to the cognitive decline associated with the disease.

Advantages and Limitations for Lab Experiments

One advantage of 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid is its potential as a therapeutic agent for cancer and Alzheimer's disease. However, there are also limitations to its use in lab experiments. For example, 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid is a synthetic compound that may have limited availability and high cost. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid. One direction is to further explore its potential as a therapeutic agent for cancer and Alzheimer's disease. This could involve testing its efficacy in animal models and clinical trials. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more potent and selective analogs. Additionally, research could be conducted to explore other potential therapeutic applications of 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid in fields such as infectious diseases and inflammation.

Synthesis Methods

The synthesis of 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid involves the reaction of 5-(2-furyl)-2-chlorobenzoic acid with 3-butyl-4-amino-2-phenylthiazolidin-5-one in the presence of formaldehyde and hydrochloric acid. The resulting product is then purified using column chromatography to obtain 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid in high yield and purity.

Scientific Research Applications

5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid has been studied for its potential therapeutic applications in various fields of medicine. One such application is in the treatment of cancer. Research has shown that 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid has anti-proliferative and pro-apoptotic effects on cancer cells, making it a promising candidate for cancer therapy.
Another potential application of 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid is in the treatment of Alzheimer's disease. Studies have shown that 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid can inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. This suggests that 5-(5-{[3-Butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-2-chlorobenzoic acid could be used to prevent or treat Alzheimer's disease.